([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid

• IUPAC Name: 2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid
• InChI: InChI=1S/C7H7N5O2/c13-7(14)3-8-5-1-2-6-10-9-4-12(6)11-5/h1-2,4H,3H2,(H,8,11)(H,13,14)
• InChI Key: BRJOTBPWJLHRNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=CN2N=C1NCC(=O)O
• Molecular Formula: C7H7N5O2
• Molecular Weight: 193.16 g/mol

Description

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid, also known as TPA, is a novel organic compound with a wide range of applications in scientific research. TPA has recently been studied for its potential to act as a catalyst for the synthesis of a variety of compounds, and for its potential to act as a therapeutic agent for various diseases. In

Scientific Research Applications

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid has recently been studied for its potential to act as a catalyst for the synthesis of a variety of compounds. This compound has also been studied for its potential to act as a therapeutic agent for various diseases. This compound has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been used in the synthesis of a variety of drugs, including anticonvulsants and anti-depressants.

Mechanism of Action

Target of Action

Similar compounds have been found to target proteins such as the cell division protein zipa in escherichia coli and shigella flexneri .

Mode of Action

This could potentially result in the inhibition of cell division, given the known targets of similar compounds .

Biochemical Pathways

Given the potential targets of the compound, it is likely that it affects pathways related to cell division and growth .

Pharmacokinetics

These properties would have a significant impact on the bioavailability of the compound, influencing its efficacy and potential side effects .

Result of Action

Given the potential targets of the compound, it is likely that it results in the inhibition of cell division and growth .

Action Environment

Factors such as temperature, pH, and the presence of other compounds could potentially influence the action of the compound .

Advantages and Limitations for Lab Experiments

The use of ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid in laboratory experiments has a number of advantages. This compound is relatively easy to synthesize and is relatively inexpensive. In addition, this compound is stable and can be stored for long periods of time. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.

Future Directions

The potential applications of ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid in scientific research are numerous. Future research should focus on exploring the mechanism of action of this compound and on developing new synthesis methods for this compound. In addition, further research should be conducted to explore the potential therapeutic applications of this compound, such as its use as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Finally, further research should be conducted to explore the potential of this compound as a catalyst for the synthesis of a variety of compounds.

Synthesis Methods

([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid can be synthesized from a variety of starting materials, including 1,2,4-triazole, pyridazin-6-ylamino, and acetic acid. The synthesis of this compound involves a series of steps, beginning with the reaction of 1,2,4-triazole and pyridazin-6-ylamino to form a Schiff base. This Schiff base is then treated with acetic acid to form this compound. The synthesis process is relatively simple and can be completed in a few hours.